Cas no 65916-89-4 (1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene)

• Product Name: 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• CAS No: 65916-89-4
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 962813
• PubChem ID: 7570
• Update Time: 2025-04-19

1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene

• Inchi： 1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
• InChI Key： UPMLOUAZCHDJJD-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 250.074
• Monoisotopic Mass: 250.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: 5.4

Experimental Properties

• Color/Form: White to yellowish flakes or crystals
• Density: 1.19
• Melting Point: 37ºC
• Boiling Point: 196ºC at 5 MM HG
• Flash Point: 196℃
• Refractive Index: 1.5906 (50 C)
• PSA: 58.86000
• LogP: 3.21200

1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene Security Information

• Storage Condition：Cold storage